Sodium chromate CR-51

Specification

• CAS No.: 12001-23-9
• Molecular Formula: CrNa2O4
• Molecular Weight: 160.922 g/mol
• IUPAC Name: disodium;dioxido(dioxo)(51Cr)chromium-51
• Standard InChI: InChI=1S/Cr.2Na.4O/q;2*+1;;;2*-1/i1-1
• Standard InChI Key: PXLIDIMHPNPGMH-PJWPDVOUSA-N
• Isomeric SMILES: [O-][51Cr](=O)(=O)[O-].[Na+].[Na+]
• SMILES: [O-][Cr](=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[Na+].[Na+]

Introduction

Medical Applications

Sodium chromate CR-51 has established itself as a valuable diagnostic radiopharmaceutical with several important clinical applications. Its primary uses center around hematological assessments, particularly in the study of red blood cell dynamics and associated disorders.

One of the principal applications of sodium chromate CR-51 is in the accurate determination of red blood cell volume or mass. This diagnostic procedure involves labeling the patient's red blood cells with chromium-51, reinjecting them, and subsequently measuring the dilution of the labeled cells in the circulation. The technique provides critical information for diagnosing conditions associated with abnormal blood volumes, including polycythemia, certain anemias, and circulatory disorders affecting blood distribution.
The procedure relies on the ability of chromium-51 in the form of sodium chromate to bind firmly to the beta chain of hemoglobin, creating a stable tag that persists throughout the lifespan of the red blood cell. This stability allows for accurate measurements over extended periods, providing clinicians with reliable data for diagnostic and therapeutic decision-making. The method has been validated through extensive clinical research and remains a reference standard for blood volume determination despite the development of alternative techniques.

Red Blood Cell Survival Studies

Sodium chromate CR-51 is extensively employed in studying red blood cell survival time, which is particularly valuable in diagnosing hemolytic anemias where red cells have shortened lifespans due to premature destruction. By labeling a patient's red blood cells with chromium-51 and measuring the rate of disappearance of radioactivity from the circulation, clinicians can quantify the survival time of these cells and identify abnormal destruction patterns.
This application enables the differentiation between various types of hemolytic disorders and helps evaluate the effectiveness of therapeutic interventions. The technique can also identify the sites of red cell destruction, particularly distinguishing between splenic sequestration and other mechanisms of hemolysis. Such information directly influences treatment decisions, including the potential benefit of splenectomy in certain hemolytic conditions.

Clinical Significance and Limitations

While sodium chromate CR-51 has been a valuable diagnostic tool for several decades, its clinical use has evolved with the development of alternative technologies. The compound maintains relevance in specific applications where its unique properties offer advantages over newer alternatives, particularly in research settings and specialized diagnostic procedures requiring extended observation periods.